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Compound of Interest

Compound Name: C.I. Acid red 151

Cat. No.: B12781643 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Acid Red 151 (C.I. 26900; CAS No. 6406-56-0) is a disazo acid dye utilized in the textile and

leather industries. This technical guide provides a comprehensive overview of the available

toxicological and ecotoxicological data for Acid Red 151. While specific experimental data for

this compound is limited in publicly accessible literature, this document synthesizes the existing

information, including acute toxicity data in rodents, and discusses its potential environmental

impact based on the general behavior of azo dyes. Standardized experimental protocols for

key toxicological and ecotoxicological endpoints are detailed to guide future research and data

generation. The potential for metabolic activation into hazardous aromatic amines, a

characteristic concern for azo dyes, is also explored. This guide aims to be a critical resource

for professionals requiring a thorough understanding of the safety and environmental profile of

Acid Red 151.
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Property Value Reference

Chemical Name

Sodium 4-((4-((2-hydroxy-1-

naphthalenyl)azo)phenyl)azo)b

enzenesulfonate

[1]

C.I. Name Acid Red 151 [1]

CAS Number 6406-56-0 [1]

Molecular Formula C₂₂H₁₅N₄NaO₄S

Molecular Weight 454.43 g/mol

Appearance Red powder [1]

Chemical Class Diazo [1]

Toxicological Data
The available toxicological data for Acid Red 151 is primarily focused on acute oral toxicity.

Information regarding other toxicological endpoints such as chronic toxicity, carcinogenicity,

and reproductive toxicity is limited.

Acute Toxicity
The primary measure of acute toxicity is the median lethal dose (LD50), which is the dose

required to kill half the members of a tested population after a specified test duration.
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Endpoint Species Route Value
Toxic
Effects

Reference

LD50 Rat Oral 7736 mg/kg

Chromodacry

orrhea

(secretion of

red tears),

changes in

urine

composition,

weight loss or

decreased

weight gain.

Skin and Eye Irritation
Qualitative data from safety data sheets indicate that Acid Red 151 may cause skin and eye

irritation.[2]

Sensitization
No specific data on the skin sensitization potential of Acid Red 151 was found.

Mutagenicity and Carcinogenicity
Mutagenicity data for Acid Red 151 has been reported, but the details of these studies are not

readily available. It is not listed as a carcinogen by major regulatory agencies. A significant

concern with azo dyes is their potential to be metabolized into aromatic amines, some of which

are known carcinogens.[3][4] Aerobic microbial degradation of Acid Red 151 has been shown

to yield aromatic amines and potentially carcinogenic metabolites.[3]

Ecotoxicological Data
Quantitative ecotoxicological data for Acid Red 151 is scarce in the available literature. Many

safety data sheets report "no data available" for its effects on aquatic organisms.[5] General

information for the class of azo dyes suggests that most have a fish LC50 greater than 1 mg/L.

[2]
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Endpoint Species Duration Value Reference

Fish Toxicity

(LC50)

Oncorhynchus

mykiss (Rainbow

Trout)

96 hours > 100 mg/L [5]

Daphnia Toxicity

(EC50)
Daphnia magna 48 hours No data available

Algae Toxicity

(IC50)

Pseudokirchnerie

lla subcapitata
72 hours No data available

Experimental Protocols
The following sections describe standardized methodologies for key toxicological and

ecotoxicological experiments, based on OECD guidelines. These protocols are provided as a

reference for the generation of new data for Acid Red 151.

Acute Oral Toxicity - OECD 423 (Acute Toxic Class
Method)
This method is used to estimate the acute oral toxicity of a substance.

Test Animals: Healthy, young adult rats of a single sex (usually females) are used.

Housing and Feeding: Animals are housed in standard conditions with free access to food

and water, except for a brief fasting period before dosing.

Dosing: The test substance is administered orally by gavage in a stepwise procedure using a

limited number of animals at each step. The starting dose is selected from a series of fixed

dose levels (5, 50, 300, 2000 mg/kg body weight) based on available information.

Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for at least 14 days.

Endpoint: The test allows for the classification of the substance into a toxicity class based on

the observed mortality at different dose levels.
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Fish, Acute Toxicity Test - OECD 203
This test determines the concentration of a substance that is lethal to 50% of a test fish

population over a 96-hour period.

Test Species: A standard fish species such as Rainbow Trout (Oncorhynchus mykiss) or

Zebrafish (Danio rerio) is used.

Test System: Fish are exposed to the test substance in a static, semi-static, or flow-through

system.

Concentrations: A range of concentrations of the test substance is prepared, typically in a

geometric series. A control group (without the test substance) is also included.

Exposure: Fish are exposed to the test concentrations for 96 hours.

Observations: Mortality and any sublethal effects are recorded at 24, 48, 72, and 96 hours.

Endpoint: The LC50 (Lethal Concentration 50%) and its confidence limits are calculated at

the end of the exposure period.

Daphnia sp. Acute Immobilisation Test - OECD 202
This test assesses the acute toxicity of a substance to Daphnia magna.

Test Organisms: Young daphnids (less than 24 hours old) are used.

Test System: Daphnids are exposed to the test substance in a static system for 48 hours.

Concentrations: A series of test concentrations and a control are prepared.

Exposure: Daphnids are exposed to the test concentrations for 48 hours under controlled

temperature and light conditions.

Observations: The number of immobilized daphnids is recorded at 24 and 48 hours.

Endpoint: The EC50 (Effective Concentration 50%), the concentration that immobilizes 50%

of the daphnids, is calculated at 48 hours.
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Alga, Growth Inhibition Test - OECD 201
This test evaluates the effect of a substance on the growth of a freshwater green alga.

Test Organism: A rapidly growing species of green algae, such as Pseudokirchneriella

subcapitata, is used.

Test System: Algal cultures are exposed to the test substance in a nutrient-rich medium

under constant illumination and temperature for 72 hours.

Concentrations: A range of test concentrations and a control are used.

Growth Measurement: Algal growth is measured at least every 24 hours by cell counts or

another biomass surrogate (e.g., fluorescence).

Endpoint: The IC50 (Inhibitory Concentration 50%), the concentration that causes a 50%

reduction in algal growth (either growth rate or yield), is calculated.

Signaling Pathways and Mechanisms of Toxicity
No specific signaling pathways for the toxicity of Acid Red 151 have been elucidated. The

primary mechanism of concern for azo dyes is their reductive metabolism to aromatic amines.

This can occur through the action of azoreductase enzymes present in various organisms,

including gut microbiota and potentially liver enzymes. The resulting aromatic amines can be

further metabolized to reactive electrophilic species that can bind to DNA and other

macromolecules, leading to mutagenic and carcinogenic effects.[3]
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Fig. 1: Generalized metabolic pathway for the potential toxicity of azo dyes like Acid Red 151.

Conclusion
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The available data on the toxicological and ecotoxicological properties of Acid Red 151 is

limited. The acute oral toxicity in rats is low. However, the potential for this azo dye to be

metabolized into harmful aromatic amines warrants further investigation, particularly concerning

its mutagenic and carcinogenic potential. There is a significant data gap in the ecotoxicological

profile of Acid Red 151, and further testing according to standardized guidelines is necessary to

adequately assess its environmental risk. This technical guide serves as a foundational

document for researchers and professionals, highlighting the current state of knowledge and

identifying critical areas for future research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Title, Danish Environmental Protection Agency [www2.mst.dk]

2. An Integrative Approach to Study Bacterial Enzymatic Degradation of Toxic Dyes - PMC
[pmc.ncbi.nlm.nih.gov]

3. Frontiers | An Integrative Approach to Study Bacterial Enzymatic Degradation of Toxic
Dyes [frontiersin.org]

4. moore-college-files.s3.amazonaws.com [moore-college-files.s3.amazonaws.com]

5. Toxicity and Fate of Azo Dyes, Danish Environmental Protection Agency [www2.mst.dk]

To cite this document: BenchChem. [In-Depth Technical Guide: Toxicological and
Ecotoxicological Profile of Acid Red 151]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12781643#toxicological-and-ecotoxicological-data-of-
acid-red-151]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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